Cas no 223673-61-8 (Mirabegron)
Mirabegron Chemical and Physical Properties
Names and Identifiers
-
- Mirabegron
- 2-(2-amino-1,3-thiazol-4-yl)-N-(4-{2-[(2-hydroxy-2-phenylethyl)amino]ethyl}phenyl)acetamide
- 2-Amino-N-[4-[2-[[(2R)-2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]-4-thiazoleacetamide
- [14C]-Mirabegron
- N-(4-(2-(2-hydroxy-2-phenylethylamino)ethyl)phenyl)-2-(2-aminothiazol-4-yl)acetamide
- 2-Amino-N-[4-[2-[[(2R)-2-hydroxy-2-phenyl-ethyl]amino]-ethyl]phenyl]-4-thiazoleacetamide
- 4-Thiazoleacetamide, 2-amino-N-(4-(2-(((2R)-2-hydroxy-2-phenylethyl)amino)ethyl)phenyl)-
- MIRABEQRON
- YM 178
- YM-178
- 2-(2-Amino-1,3-thiazol-4-yl)-N-[4-[2-[((2R)-2-hydroxy-2-phenylethyl)amino]ethyl]phenyl]acetamide
- YM178(R)-Mirabegron
- Mirabelon
- Myrbetriq
- Betanis
- Mirabegron (YM178)
- YM178
- MVR3JL3B2V
- Betmiga
- (R)-2-(2-aminothiazol-4-yl)-N-(4-(2-((2-hydroxy-2-phenylethyl)amino)ethyl)phenyl)acetamide
- Myrbetriq (TN)
- 2-(2-amino-1,3-thiazol-4-yl)-N-[4-(2-{[(2R)-2-hydroxy-2-phenylethyl]amino}ethyl)phenyl]acetamide
- Mirabegron [USAN:INN]
- 2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[(2R)-
- 2-(2-azanyl-1,3-thiazol-4-yl)-N-[4-[2-[[(2R)-2-oxidanyl-2-phenyl-ethyl]amino]ethyl]phenyl]ethanamide
- 2-(2-Aminothiazol-4-yl)-4'-(2-((2-hydroxy-2-phenylethyl)amino)ethyl)acetanilide
- 223673-61-8
- 2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[(2R)-2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]acetamide
- BRD-K47949423-001-02-3
- AB01565808_02
- SCHEMBL904788
- CS-0915
- AKOS016340341
- 2-(2-Aminothiazol-4-yl)-N-(4-(2-(((2R)-2-hydroxy-2-phenylethyl)amino)ethyl)phenyl) Acetamide
- MIRABEGRON [VANDF]
- H6U
- mirabegronum
- MIRABEGRON [JAN]
- HMS3714I09
- D09535
- 2-(2-AMINO-1,3-THIAZOL-4-YL)-N-(4-(2-(((2R)-2-HYDROXY-2-PHENYLETHYL)AMINO)ETHYL)PHENYL)ACETAMIDE
- 2-(2-AMINOTHIAZOL-4-YL)-N-(4-(2-(((2R)-2-HYDROXY-2-PHENYLETHYL)AMINO)ETHYL)PHENYL)ACETAMIDE
- NCGC00386239-08
- HMS3885M16
- MIRABEGRON [USAN]
- s4009
- MIRABEGRON (MART.)
- SW220301-1
- CCG-268611
- EX-A1050
- 2-(2-Aminothiazol-4-yl)-N-[4-(2-{[(2R)-2-hydroxy-2-phenylethyl]amino}ethyl)phenyl]acetamide
- HY-14773
- G04BD12
- MIRABEGRON [MI]
- MIRABEGRON [ORANGE BOOK]
- CHEBI:65349
- NCGC00386239-01
- CHEMBL2095212
- Q3702534
- UNII-MVR3JL3B2V
- Mirabegron (JAN/USAN/INN)
- GLXC-10840
- MIRABEGRON [MART.]
- MFCD11100356
- Z1980444597
- BRD-K47949423-001-03-1
- MIRABEGRON [WHO-DD]
- DB08893
- KS-1398
- AR-270/43507997
- MIRABEGRON [INN]
- MYRBETRIQ GRANULES
- NS00099356
- GTPL7445
- (R)-2-(2-aminothiazol-4-yl)-N-(4-(2-(2-hydroxy-2-phenylethylamino)ethyl)phenyl)acetamide
- (R)-2-(2-aminothiazol-4-yl)-4'-[2-[(2-hydroxy-2-phenylethyl)amino]ethyl]acetanilide
-
- MDL: MFCD11100356
- Inchi: 1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/t19-/m0/s1
- InChI Key: PBAPPPCECJKMCM-IBGZPJMESA-N
- SMILES: S1C(N)=NC(=C1)CC(NC1C=CC(=CC=1)CCNC[C@@H](C1C=CC=CC=1)O)=O
Computed Properties
- Exact Mass: 396.16200
- Monoisotopic Mass: 396.16199719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129
- XLogP3: 2.1
Experimental Properties
- Density: 1.313
- Melting Point: 138-140°C
- Boiling Point: 690°C at 760 mmHg
- PSA: 128.51000
- LogP: 3.81730
- Optical Activity: [α]/D -16 to -22°, c = 0.5 in methanol
Mirabegron Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Mirabegron Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S4009-10mM (1mL in DMSO) |
Mirabegron |
223673-61-8 | 99.8% | 10mM (1mL in DMSO) |
¥1392.3 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S4009-5mg |
Mirabegron |
223673-61-8 | 99.8% | 5mg |
¥1203.93 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S4009-50mg |
Mirabegron |
223673-61-8 | 99.8% | 50mg |
¥5708.43 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M126688-50mg |
Mirabegron |
223673-61-8 | ≥99% | 50mg |
¥135.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M126688-250mg |
Mirabegron |
223673-61-8 | ≥99% | 250mg |
¥386.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M126688-5mg |
Mirabegron |
223673-61-8 | ≥99% | 5mg |
¥41.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M126688-10mg |
Mirabegron |
223673-61-8 | ≥99% | 10mg |
¥57.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M126688-1g |
Mirabegron |
223673-61-8 | ≥99% | 1g |
¥775.90 | 2023-09-02 | |
| DC Chemicals | DC3172-100 mg |
Mirabegron |
223673-61-8 | >98% | 100mg |
$150.0 | 2022-02-28 | |
| DC Chemicals | DC3172-250 mg |
Mirabegron |
223673-61-8 | >98% | 250mg |
$300.0 | 2022-02-28 |
Mirabegron Suppliers
Mirabegron Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Mirabegron
Mirabegron: A Comprehensive Overview
Mirabegron, with the CAS number No223673-61-8, is a potent and selective beta-3 adrenergic receptor agonist that has garnered significant attention in the medical community for its role in treating conditions such as overactive bladder (OAB). This compound, developed through extensive research, has demonstrated remarkable efficacy in managing symptoms associated with OAB, including urinary urgency, frequency, and incontinence. Its mechanism of action involves activating beta-3 adrenergic receptors located in the bladder wall, which promotes relaxation of the detrusor muscle and increases bladder capacity.
The discovery and development of Mirabegron represent a milestone in urology, particularly for patients suffering from OAB. Unlike traditional treatments that focus on suppressing bladder contractions, Mirabegron addresses the root cause by enhancing bladder capacity through targeted receptor activation. This innovative approach has led to improved patient outcomes and reduced side effects compared to older therapies.
Recent studies have further elucidated the pharmacokinetics and pharmacodynamics of Mirabegron, shedding light on its optimal dosing regimens and safety profile. Research indicates that Mirabegron is well-tolerated by most patients, with minimal systemic side effects due to its high receptor selectivity. This makes it an ideal choice for long-term management of OAB symptoms.
Moreover, advancements in understanding the molecular mechanisms of beta-3 adrenergic receptors have enhanced our appreciation for Mirabegron's therapeutic potential. Emerging data suggest that this compound may also hold promise in treating other conditions characterized by dysregulated smooth muscle activity, such as pelvic floor dysfunction and certain gastrointestinal disorders.
The clinical application of Mirabegron has been extensively studied across diverse patient populations. Trials have consistently shown significant reductions in urinary urgency and frequency, with patients reporting improved quality of life. These findings underscore the importance of Mirabegron as a cornerstone therapy in modern urological practice.
Looking ahead, ongoing research is exploring the potential for combining Mirabegron with other therapeutic agents to enhance efficacy and broaden its application. Additionally, investigations into novel delivery systems aim to optimize its bioavailability and convenience for patients.
In conclusion, Mirabegron (CAS No: No223673-61-8) stands as a testament to the progress in pharmaceutical innovation. Its unique mechanism of action, robust clinical evidence, and favorable safety profile make it an indispensable tool in the management of overactive bladder and related conditions. As research continues to uncover new insights into its therapeutic potential, Mirabegron is poised to remain at the forefront of urological care for years to come.
223673-61-8 (Mirabegron) Related Products
- 21452-14-2(2-amino-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide)
- 220041-33-8(2-(2-amino-1,3-thiazol-4-yl)acetamide)
- 106006-85-3((R)-N-(2-Amino-4,5,6,7-tetrahydro-benzothiazol-6-yl)-propionamide)
- 104618-33-9(2-(2-Amino-4,5,6,7-tetrahydrobenzodthiazol-6-yl)isoindoline-1,3-dione)
- 649737-48-4(5-Thiazolecarboxamide, 2-amino-N,4-dimethyl-N-(2-phenylethyl)-)
- 104617-51-8(6-Acetamido-2-amino-4,5,6,7-tetrahydrobenzothiazole)
- 106006-84-2((-)-2-Amino-6-propionamido-tetrahydrobenzothiazole)
- 19008-62-9(3-Nitro-phenethylamine Hydrochloride)
- 29676-71-9(2-(2-amino-1,3-thiazol-4-yl)acetic acid)
- 649567-80-6(Benzoic acid,2-[2-[[3-[(1E)-2-[4-[1-(aminocarbonyl)-1-methylpropyl]-2-thiazolyl]ethenyl]phenyl]amino]-2-oxoethyl]-)